Ethoxytriphenylsilane

• IUPAC Name: ethoxy(triphenyl)silane
• InChI: InChI=1S/C20H20OSi/c1-2-21-22(18-12-6-3-7-13-18,19-14-8-4-9-15-19)20-16-10-5-11-17-20/h3-17H,2H2,1H3
• InChI Key: ZVJXKUWNRVOUTI-UHFFFAOYSA-N
• Canonical SMILES: CCO[Si](C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C20H20OSi
• DSSTOX Substance ID: DTXSID5061746
• Molecular Weight: 304.5 g/mol
• CAS RN: 1516-80-9

Description

Ethoxytriphenylsilane is a compound used in various chemical syntheses and applications. It is notable for its role in coordination chemistry and as an intermediate in producing polysiloxanes and other silicon-based materials.

Synthesis Analysis

• Selective Synthesis : Fujita et al. (2004) describe the stereoselective synthesis of partially etherified derivatives related to Ethoxytriphenylsilane, highlighting methods for controlling the selectivity of etherification (Fujita et al., 2004).
• Hydrosilylation Reaction : A study by Makowski et al. (2015) involves synthesizing a side chain discotic polysiloxane using a hydrosilylation reaction, a method potentially applicable to Ethoxytriphenylsilane (Makowski et al., 2015).

Molecular Structure Analysis

Ethoxytriphenylsilane's molecular structure is characterized by its siloxane bonds and ethoxy groups, which contribute to its reactivity and application in polymer synthesis.

Chemical Reactions and Properties

• Reactivity in Polymer Synthesis : Research by Kazakova et al. (1999) on the synthesis of poly(ethoxysiloxane) can provide insights into the reactivity and potential applications of Ethoxytriphenylsilane in polymer science (Kazakova et al., 1999).

Physical Properties Analysis

The physical properties of Ethoxytriphenylsilane, such as its phase behavior and thermooptical properties, can be inferred from studies like the one by Makowski et al. (2015), which investigates similar compounds (Makowski et al., 2015).

Chemical Properties Analysis

• Oxidative Condensation : Ueda et al. (2008) discuss the synthesis of linear ethoxysiloxanes via oxidative condensation, a process that might be relevant to understanding the chemical properties of Ethoxytriphenylsilane (Ueda et al., 2008).
• Catalytic Hydrosilylation : Liu et al. (2020) describe the catalytic hydrosilylation of ethylene, which could provide insights into similar reactions involving Ethoxytriphenylsilane (Liu et al., 2020).

Scientific Research Applications

• Materials Science and Polymer Chemistry

  • Organosilicon compounds are used as monomers in the production of silicone polymers .
  • They can be used to create water repellents, lubricants, and sealants .
  • They are used for covering the surface of materials and providing moisture protection for electrically insulating materials .
  • They can act as anti-adhesive agents for particulate materials .

• Organic Synthesis

  • Organosilicon compounds can act as reagents in organic reactions .
  • They can be used for organic synthesis and materials’ separation .

• Adhesion Improvement

  • As a coupling agent, organosilicon compounds can improve the adhesion between resin or rubber and other materials .
  • They can improve the mechanical properties of plastics and rubber and waterproof performance .

• Paint Additives

  • Organosilicon compounds can be used as paint additives .

• Pharmaceuticals

  • Some organosilicon compounds have been applied to drugs of boosting hair growth and anti-cancer drugs .

• Agriculture

  • Organosilicon compounds are used as agricultural and plant control adjuvants commonly used in conjunction with herbicides and fungicides.

• Biomaterials

  • Organosilicon polymers have been used in the creation of various biomaterials.

• Functional Coatings

  • These compounds can be used to create functional coatings, providing surfaces with unique properties.

• Electronic and Photic Devices

  • Organosilicon compounds have found use in the production of electronic and photic devices.

• Catalysts

  • Some organosilicon compounds can act as catalysts in various chemical reactions.

• Ceramics

  • Organosilicon compounds can be used in the production of certain types of ceramics.

• Membranes

  • They can be used in the creation of membranes for various applications.

• Additives and Modifiers

  • Organosilicon compounds can act as additives and modifiers in various industrial processes.

• Personal Care Products

  • Organosilicon surfactants are applied in personal care products.

• Medicine

  • Some organosilicon compounds are used in medicine.

• Pesticide Formulations

  • They are used in pesticide formulations.

• Grease and Oils

  • Organosilicon based grease and oils are common products.

• Various Polymers, Resins, Rubber, and Caulk

  • Organosilicon compounds are used in the production of various polymers, resins, rubber, and caulk.

Safety And Hazards

Ethoxytriphenylsilane can cause skin and eye irritation. It’s recommended to wear protective gloves, eye protection, and face protection when handling this compound.